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Compound of Interest

Compound Name: Luteolin 7-glucuronide

Cat. No.: B191770 Get Quote

These application notes provide detailed protocols for the dosing and administration of

Luteolin 7-glucuronide (L7Gn) and its related forms in mice and rats for various research

applications. The information is intended for researchers, scientists, and drug development

professionals.

Application Note 1: Oral Administration in Mice for
Neurobehavioral Studies
This protocol details the oral administration of Luteolin 7-glucuronide to investigate its effects

on depression-like behaviors and associated signaling pathways in a sleep-deprivation mouse

model.

Data Summary: Oral Dosing in Mice
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Parameter Details Reference

Compound Luteolin 7-glucuronide (L7Gn) [1][2]

Species/Strain
Mice (specific strain not

detailed)
[1]

Application
Depression-like and Stress

Coping Behaviors
[1]

Dose Range 0.3, 1, and 3 mg/kg [1]

Administration Route Oral (p.o.)

Vehicle 70% PEG-saline

Frequency Once daily

Duration 5 days

Key Findings

L7Gn improved behaviors in

Tail Suspension Test (TST)

and Forced Swim Test (FST),

increased plasma

corticosterone, and activated

the BDNF signaling pathway in

the hippocampus.

Experimental Protocol: Sleep Deprivation Model
Animal Model: Male mice are subjected to sleep deprivation stress.

Compound Preparation: Prepare a stock solution of Luteolin 7-glucuronide by dissolving it

in a vehicle of 70% PEG-saline. Prepare separate solutions for each dose level (0.3, 1, and 3

mg/kg).

Dosing Regimen:

Administer the prepared L7Gn solutions or the vehicle control (70% PEG-saline) to the

mice via oral gavage.
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The administration is performed once daily for a total of five consecutive days.

Behavioral Testing: Following the 5-day treatment period, conduct behavioral tests such as

the Tail Suspension Test (TST) and Forced Swim Test (FST) to assess antidepressant-like

effects.

Biochemical Analysis:

After behavioral testing, collect blood samples to measure plasma corticosterone levels

via ELISA.

Harvest hippocampal tissue for molecular analysis.

Use Western blotting to quantify the expression levels of key proteins in the BDNF

signaling pathway, including BDNF, phosphorylated TrkB (p-TrkB), phosphorylated ERK

(p-ERK), and phosphorylated CREB (p-CREB).

Use qRT-PCR to assess mRNA levels of inflammatory markers like TNF-α and IL-1β in the

hippocampus.
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Experimental Workflow: Neurobehavioral Study

Sleep-Deprived
Mice

Daily Oral Gavage (5 days)
- Vehicle (70% PEG-saline)

- L7Gn (0.3, 1, 3 mg/kg)

Group Assignment Behavioral Tests
(TST, FST)

Post-treatment Sample Collection
(Blood, Hippocampus)

Biochemical Analysis
(ELISA, Western Blot, qRT-PCR)

Results
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L7Gn-Activated BDNF Signaling Pathway

Luteolin 7-glucuronide
(L7Gn)
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(Brain-Derived Neurotrophic Factor)
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p-TrkB
(Phosphorylated)

Activates

ERK
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p-ERK
(Phosphorylated)

CREB
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p-CREB
(Phosphorylated)

Antidepressant Effects
(Neuronal Survival, Synaptic Plasticity)

Promotes
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Experimental Workflow: Cardioprotection (Pretreatment)

C57BL/6J Mice

Days 1-5

1. Administer L7DG (i.p.)
(5-40 mg/kg)

Day 6

2. Administer ISO (i.p.)
(5 mg/kg)

30 min later

Repeat Daily

Euthanasia & Sample Collection
(Heart Tissue)

Morphological & Molecular Analysis

Results

Experimental Workflow: Aerosol Inhalation Study

Rats
Induce ALI via
LPS Aerosol

L7Gn Aerosol Inhalation
(10 or 20 min)

Treatment Groups Sample Collection
(BALF, Lung Tissue)

Analysis
(ELISA, Western Blot, RT-PCR)

Results
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Inhibition of NLRP3 Inflammasome by L7Gn

LPS

NLRP3 Inflammasome
(NLRP3, ASC)

Activates

Luteolin 7-glucuronide
(L7Gn)

Inhibits

Pro-Caspase-1

Cleaves

Cleaved Caspase-1

Pro-IL-1β

Cleaves

Active IL-1β

Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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